Cas no 89822-31-1 (2,3-Butanediol, 1-(4-hydroxy-2-methylcyclopentyl)-)

• Product Name: 2,3-Butanediol, 1-(4-hydroxy-2-methylcyclopentyl)-
• CAS No: 89822-31-1
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 588027
• PubChem ID: 71326391
• Update Time: 2025-04-19

2,3-Butanediol, 1-(4-hydroxy-2-methylcyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 1-(4-hydroxy-2-methylcyclopentyl)-
• 1-(4-hydroxy-2-methylcyclopentyl)butane-2,3-diol
• DTXSID40755603
• 89822-31-1

• Inchi： 1S/C10H20O3/c1-6-3-9(12)4-8(6)5-10(13)7(2)11/h6-13H,3-5H2,1-2H3
• InChI Key： NFMCDYQISUASRR-UHFFFAOYSA-N
• SMILES： OC1CC(C)C(CC(C(C)O)O)C1

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7Ų